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Compound of Interest

Compound Name: 2-Chloro-4-methylpyrimidine

Cat. No.: B015830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-
Chloro-4-methylpyrimidine (CAS No. 13036-57-2). Adherence to these procedures is critical

to ensure personnel safety and environmental compliance. This document is intended to

supplement, not replace, your institution's established safety protocols and local regulatory

requirements.

I. Immediate Safety and Hazard Information
2-Chloro-4-methylpyrimidine is a hazardous chemical that requires careful handling. The

primary hazards associated with this compound are summarized below.

Hazard Identification and Classification:

Hazard Category GHS Classification Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1]

Skin Corrosion/Irritation H315 Causes skin irritation.[1][2]

Serious Eye Damage/Irritation H319 / H318
Causes serious eye irritation or

serious eye damage.[1][2][3]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[1][2][3]
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Before handling, ensure that eyewash stations and safety showers are readily accessible.

II. Personal Protective Equipment (PPE)
To mitigate exposure risks, the following personal protective equipment must be worn when

handling 2-Chloro-4-methylpyrimidine:

Eye and Face Protection: Wear tight-sealing safety goggles or a face shield.

Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or

disposable protective clothing.

Respiratory Protection: If working outside a fume hood or if dust formation is likely, use a

NIOSH/MSHA-approved respirator.

III. Spill Response Protocol
In the event of a spill, immediate action is required to contain the area and prevent exposure.

Small Spill Cleanup:

Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.

For solid spills, it is recommended to isolate the area for at least 25 meters (75 feet) in all

directions.[4]

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[4]

Containment: To prevent the solid material from becoming airborne, carefully dampen it with

water.[4]

Collection: Using absorbent paper dampened with water, carefully transfer the material into a

suitable, labeled container for hazardous waste.[4]

Decontamination: Wash all contaminated surfaces with a soap and water solution.[4]

PPE Disposal: All contaminated PPE should be placed in a vapor-tight plastic bag for

disposal as hazardous waste.[4]
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IV. Step-by-Step Disposal Guidance
Waste 2-Chloro-4-methylpyrimidine is classified as hazardous waste.[2] Dispose of this

chemical in accordance with all applicable federal, state, and local environmental regulations.

Waste Collection: Collect waste 2-Chloro-4-methylpyrimidine, including any contaminated

materials from spills, in a suitable, clearly labeled, and tightly sealed container. Do not mix

with other waste streams unless explicitly permitted by your institution's waste management

plan.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[5] The storage location should be

clearly marked as a hazardous waste accumulation area.

Professional Disposal: Arrange for the disposal of the hazardous waste through an approved

and licensed waste disposal company. The recommended method of disposal is controlled

incineration with flue gas scrubbing.[4]

Container Decontamination: Empty containers should be triple-rinsed (or equivalent) before

being offered for recycling or reconditioning. If recycling is not feasible, puncture the

container to prevent reuse and dispose of it in a sanitary landfill, as permitted by local

regulations.[4]

Logical Workflow for Disposal:
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Caption: Disposal workflow for 2-Chloro-4-methylpyrimidine.
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V. Experimental Protocols Cited
The procedures outlined in this document are based on standard hazardous material handling

and disposal practices. Specific experimental protocols for the neutralization or chemical

degradation of 2-Chloro-4-methylpyrimidine for disposal are not readily available in the

provided search results. The standard and recommended procedure is collection and disposal

via a licensed hazardous waste management company.

Disclaimer: The information provided in this document is intended for guidance purposes only

and is based on publicly available safety data sheets and chemical information. It is the

responsibility of the user to ensure that all actions taken are in compliance with their

institution's policies and all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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